Cas no 1125-85-5 (3,4-Dihydro-1,3-benzoxazin-2-one)

• Product Name: 3,4-Dihydro-1,3-benzoxazin-2-one
• CAS No: 1125-85-5
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD02313739
• CID: 201309
• PubChem ID: 121020
• Update Time: 2025-04-23

3,4-Dihydro-1,3-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Benzoxazin-2-one,3,4-dihydro-
• 3,4-dihydro-2H-1,3-Benzoxazin-2-one
• 3,4-Dihydro-benzo[e][1,3]oxazin-2-one
• AKOS006370418
• EN300-197085
• 3,4-dihydro-2h-benzo[e][1,3]oxazin-2-one
• DTXSID80920818
• BAA12585
• SCHEMBL787116
• BS-26633
• SCHEMBL45778
• Z1198723657
• 1125-85-5
• 4H-1,3-Benzoxazin-2-ol
• 3,4-dihydrobenzo[e][1,3]oxazin-2-one
• 3,4-dihydro-1,3-benzoxazin-2-one
• CS-0376328
• MFCD02313739
• 3,4-dihydro-benz[1,3]oxazin-2-one
• 2H-1,3-Benzoxazin-2-one, 3,4-dihydro-
• 3,4-Dihydro-1,3-benzoxazin-2-one

• MDL： MFCD02313739
• Inchi： 1S/C8H7NO2/c10-8-9-5-6-3-1-2-4-7(6)11-8/h1-4H,5H2,(H,9,10)
• InChI Key： OOYREISBUILOLV-UHFFFAOYSA-N
• SMILES： O1C(NCC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.047678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.1

Experimental Properties

• Density: 1.244
• Boiling Point: 251.2°C at 760 mmHg
• Flash Point: 105.7°C
• Refractive Index: 1.562
• PSA: 41.82000
• LogP: 0.92860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 3,4-Dihydro-1,3-benzoxazin-2-one

Comprehensive Guide to 2H-1,3-Benzoxazin-2-one,3,4-dihydro- (CAS No. 1125-85-5): Properties, Applications, and Market Insights

2H-1,3-Benzoxazin-2-one,3,4-dihydro- (CAS No. 1125-85-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, also known as 3,4-dihydro-2H-1,3-benzoxazin-2-one, features a benzoxazine core structure, which is pivotal in the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its versatile applications and potential in drug discovery.

The molecular formula of 2H-1,3-Benzoxazin-2-one,3,4-dihydro- is C₈H₇NO₂, with a molecular weight of 149.15 g/mol. Its unique structure combines a benzene ring fused with an oxazine ring, making it a valuable intermediate in organic synthesis. The compound exhibits moderate solubility in polar organic solvents, which facilitates its use in various chemical reactions. Recent studies highlight its role as a precursor in the synthesis of benzoxazine derivatives, which are known for their antimicrobial and anti-inflammatory properties.

One of the most searched questions about 2H-1,3-Benzoxazin-2-one,3,4-dihydro- is its application in pharmaceutical intermediates. This compound serves as a key building block in the synthesis of drugs targeting neurological disorders and infectious diseases. For instance, derivatives of this compound have shown promise in modulating GABA receptors, which are critical in treating anxiety and epilepsy. Additionally, its agrochemical applications include the development of eco-friendly pesticides, aligning with the global trend towards sustainable agriculture.

The growing demand for 3,4-dihydro-2H-1,3-benzoxazin-2-one in research laboratories and industrial settings has spurred innovations in its synthesis. Modern green chemistry approaches, such as microwave-assisted synthesis and catalytic methods, are being explored to enhance yield and reduce environmental impact. These advancements address the increasing consumer focus on sustainable and efficient chemical processes, a hot topic in the scientific community.

Market analysis indicates a steady rise in the procurement of 2H-1,3-Benzoxazin-2-one,3,4-dihydro-, particularly from pharmaceutical and agrochemical sectors. Companies are investing in high-purity grades of this compound to meet stringent regulatory standards. Furthermore, the compound's compatibility with biodegradable materials has opened new avenues in polymer science, catering to the demand for environmentally friendly products.

In conclusion, 2H-1,3-Benzoxazin-2-one,3,4-dihydro- (CAS No. 1125-85-5) is a multifaceted compound with broad applications in medicine, agriculture, and material science. Its role as a pharmaceutical intermediate and its potential in sustainable chemistry make it a subject of ongoing research and commercial interest. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in future scientific breakthroughs.